Cas no 62230-81-3 (Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride)

Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride structure
62230-81-3 structure
Product Name:Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride
CAS No:62230-81-3
MF:C12H16ClNO
MW:225.714542388916
CID:453381
PubChem ID:71388541
Update Time:2025-04-19

Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5,6,7,8-tetrahydro-3-methyl-8-quinolinyl)-, hydrochloride
    • 1-(3-methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethanone,hydrochloride
    • 62230-81-3
    • 1-(3-Methyl-5,6,7,8-tetrahydroquinolin-8-yl)ethan-1-one--hydrogen chloride (1/1)
    • DTXSID40810605
    • Inchi: 1S/C12H15NO.ClH/c1-8-6-10-4-3-5-11(9(2)14)12(10)13-7-8;/h6-7,11H,3-5H2,1-2H3;1H
    • InChI Key: QSVXXXYEQWBNIB-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C)C1C2C(=CC(C)=CN=2)CCC1

Computed Properties

  • Exact Mass: 225.09218
  • Monoisotopic Mass: 225.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96
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